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Compound of Interest

Compound Name:
Methyl 2-(4-

methoxyphenyl)butanoate

Cat. No.: B14892950

Get Quote

Executive Summary & Compound Profile
Methyl 2-(4-methoxyphenyl)butanoate is a versatile pharmaceutical intermediate

characterized by the "2-arylbutyrate" motif.[1][2] This structural element is a privileged

pharmacophore found in various therapeutic classes, particularly those inhibiting

cyclooxygenase (COX) enzymes and modulating platelet aggregation.

While structurally distinct from propionic acid derivatives (the "profens"), the butanoic acid

backbone offers unique lipophilicity and metabolic stability profiles. This ester specifically

serves as a stable, lipophilic precursor that allows for:

Chiral Resolution: The C2 position is a stereocenter; the ester form is ideal for enzymatic

kinetic resolution to yield enantiopure (S)- or (R)-acids.[1][2]

Divergent Synthesis: The para-methoxy group acts as a protected phenol, allowing for late-

stage functionalization (via demethylation) to install complex ethers or linkers found in

modern kinase inhibitors and metabolic disease targets.[1][2]
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Chemical Identity
Property Specification

IUPAC Name Methyl 2-(4-methoxyphenyl)butanoate

CAS Number Derived from acid CAS 29644-99-3

Molecular Formula C₁₂H₁₆O₃

Molecular Weight 208.25 g/mol

Physical State Colorless to pale yellow oil

Solubility
Soluble in MeOH, EtOH, EtOAc, DCM; Insoluble

in water

Key Moiety 2-Arylalkanoic ester (Chiral center at C2)

Synthetic Utility & Reaction Pathways[1][6][7][8][9]
[10][11]
The utility of Methyl 2-(4-methoxyphenyl)butanoate lies in its ability to undergo controlled

transformations.[1][2] The two primary vectors for modification are the ester moiety

(hydrolysis/reduction) and the aromatic ring (demethylation/substitution).

Strategic Transformations
Enantioselective Hydrolysis: Using lipases (e.g., Candida antarctica Lipase B) to generate

chiral acids, which is crucial since the biological activity of 2-aryl acids is often restricted to

the (S)-enantiomer (similar to Naproxen).[1]

Demethylation: Conversion to the phenol allows for the introduction of larger

pharmacophores.[1] This is a common strategy in expanding the SAR (Structure-Activity

Relationship) of PPAR agonists.[1][2]

Alpha-Functionalization: The C2 proton is acidic enough for further substitution if quaternary

centers are required, though the ethyl group is typically the final alkyl substituent.[1]

Visualization: Synthetic Decision Tree
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The following diagram illustrates the synthesis of the intermediate and its downstream

applications.

Methyl 4-methoxyphenylacetate Methyl 2-(4-methoxyphenyl)butanoate
(Target Intermediate)

  Alpha-Alkylation  

Base (LDA/NaH) + Et-I

Hydrolysis (LiOH/H2O)

Demethylation (BBr3)

Enzymatic Resolution

2-(4-methoxyphenyl)butanoic acid
(NSAID/Anti-platelet Scaffold)

Methyl 2-(4-hydroxyphenyl)butanoate
(Phenolic Handle for Coupling)

(S)-Acid + (R)-Ester
(Chiral APIs)

Click to download full resolution via product page

Caption: Synthetic workflow from precursor alkylation to divergent pharmaceutical applications.

Detailed Experimental Protocols
Synthesis of Methyl 2-(4-methoxyphenyl)butanoate
Objective: To synthesize the target intermediate via alpha-alkylation of methyl 4-

methoxyphenylacetate. This method ensures high yield and minimizes dialkylation by-products.

[1][2]

Reagents:

Methyl 4-methoxyphenylacetate (1.0 eq)[1][2]

Ethyl Iodide (1.1 eq)[2]

Sodium Hydride (NaH, 60% dispersion in oil) (1.2 eq) or LDA (1.1 eq) for higher precision.

Tetrahydrofuran (THF), anhydrous.

Protocol:
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Setup: Flame-dry a 500 mL three-necked round-bottom flask equipped with a magnetic stir

bar, nitrogen inlet, and rubber septum.

Solvent Preparation: Add anhydrous THF (200 mL) and cool to 0°C in an ice bath.

Base Addition: Carefully add NaH (1.2 eq) portion-wise under nitrogen flow.[2] Allow to stir

for 15 minutes.

Substrate Addition: Add Methyl 4-methoxyphenylacetate (1.0 eq) dropwise via syringe over

20 minutes. Hydrogen gas will evolve.[2] Stir at 0°C for 1 hour to ensure complete enolate

formation.

Alkylation: Add Ethyl Iodide (1.1 eq) dropwise.

Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for

12–16 hours.[2][3]

Checkpoint: Monitor by TLC (Hexane:EtOAc 8:2).[2][4] The starting material spot (lower

Rf) should disappear.[2]

Quench: Cool to 0°C and carefully quench with saturated aqueous NH₄Cl.

Workup: Extract with Ethyl Acetate (3 x 100 mL). Wash combined organics with brine, dry

over anhydrous Na₂SO₄, and concentrate in vacuo.

Purification: Purify the crude oil via flash column chromatography (Silica gel, Hexane/EtOAc

gradient 95:5 to 90:10).

Expected Yield: 85–92% Appearance: Clear, pale yellow oil.

Downstream Application: Demethylation to Phenol
Context: This step is critical if the methoxy group is a "mask" for a phenol, which will

subsequently be used to link to a larger drug scaffold (e.g., in PPAR agonist synthesis).

Protocol:
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Dissolve Methyl 2-(4-methoxyphenyl)butanoate (1.0 eq) in anhydrous Dichloromethane

(DCM). Cool to -78°C.[1][2]

Add Boron Tribromide (BBr₃, 1.0 M in DCM, 2.5 eq) dropwise over 30 minutes.

Allow the reaction to warm to 0°C and stir for 2 hours.

Quench: Pour the mixture into ice water. Extract with DCM.[2][5][6][7]

Result: Yields Methyl 2-(4-hydroxyphenyl)butanoate, ready for ether synthesis.

Quality Control & Analytical Standards
Ensuring the purity of this intermediate is vital, particularly regarding the separation of the

mono-ethylated product from potential di-ethylated impurities or unreacted starting material.[1]

[2]

HPLC Method for Purity
Parameter Condition

Column
C18 Reverse Phase (e.g., Agilent Zorbax

Eclipse Plus, 4.6 x 150 mm, 5 µm)

Mobile Phase A 0.1% Phosphoric Acid in Water

Mobile Phase B Acetonitrile

Gradient 20% B to 80% B over 15 min; Hold 5 min.[2]

Flow Rate 1.0 mL/min

Detection
UV @ 230 nm (Carbonyl) and 275 nm

(Aromatic)

Retention Time ~8.5 min (Target)

Chiral Purity (If Enantiomerically Enriched)
For applications requiring specific enantiomers (e.g., (S)-isomer for anti-inflammatory activity),

chiral HPLC is required.
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Column: Chiralcel OJ-H or AD-H.

Mobile Phase: Hexane : Isopropanol (90:10).[2]

Flow: 0.5 mL/min.

Note: The (S)-enantiomer typically elutes second on OJ-H columns, but this must be

validated with a racemic standard.

Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Low Yield (<50%)
Incomplete enolate formation

or moisture in THF.[1][2]

Ensure THF is distilled/dried.

[2] Increase enolization time to

1.5h at 0°C.

Dialkylation Impurity

Excess base or high

temperature during alkylation.

[2]

Strictly control temperature

(keep at 0°C during addition).

Use exactly 1.05-1.1 eq of

base.[1][2]

Hydrolysis Product
Wet workup or acidic silica gel.

[1][2]

Neutralize silica gel with 1%

Et3N if product degrades.[2]

Dry extracts thoroughly.[2]
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Source:Yakhak Hoeji (1991).[2]

Chiral Resolution of Arylalkanoic Esters

Title: "Ru/Me-BIPAM-Catalyzed Asymmetric Addition... to α-Ketoesters."
Context: Discusses chiral analysis and resolution of similar methoxyphenyl butanoate
deriv

Source:Molecules (MDPI).[2] [1][2]

Analytical Standards

Title: "4-(4-methoxyphenyl)butanoic Acid Reference Standards."[1][2][8]

Context: Reference for the hydrolyzed acid form used in QC.

Source:Aquigen Bio Sciences.[1][2]

Disclaimer: This guide is for research and development purposes only. All synthesis should be

conducted in a fume hood by trained personnel.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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